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Introduction
2-Oxoadipic acid, also known as α-ketoadipic acid, is a key intermediate in the metabolic

pathways of the essential amino acids lysine and tryptophan.[1][2] Its strategic position in

cellular metabolism has made it a molecule of significant interest in the field of biotechnology.

Applications range from its use as a precursor for the synthesis of industrially valuable platform

chemicals to its role as a critical biomarker for inborn errors of metabolism. These application

notes provide an overview of the key biotechnological applications of 2-oxoadipic acid and

detailed protocols for relevant experimental procedures.

Application 1: Precursor for the Bio-based
Production of Adipic Acid
Adipic acid is a dicarboxylic acid of major industrial importance, primarily serving as a monomer

for the production of nylon-6,6.[3][4] The conventional chemical synthesis of adipic acid raises

environmental concerns, driving the development of sustainable, bio-based production routes.

One promising strategy involves the microbial conversion of renewable feedstocks to adipic

acid, with 2-oxoadipic acid as a key intermediate.[3][5]

Metabolic engineering efforts have focused on constructing artificial pathways in

microorganisms like Escherichia coli to produce adipic acid and its precursors.[6][7][8] A

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1198116?utm_src=pdf-interest
https://www.benchchem.com/product/b1198116?utm_src=pdf-body
https://www.researchgate.net/figure/Kinetic-parameters-of-wild-type-and-mutant-enzymes_tbl2_227722936
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2021.618259/full
https://www.benchchem.com/product/b1198116?utm_src=pdf-body
https://www.researchgate.net/figure/Pathway-for-adipic-acid-production-from-glucose-via-2oxoadipate-The-intermediate_fig1_273302086
https://www.antibodiesinc.com/pages/lysate-protocol
https://www.benchchem.com/product/b1198116?utm_src=pdf-body
https://www.researchgate.net/figure/Pathway-for-adipic-acid-production-from-glucose-via-2oxoadipate-The-intermediate_fig1_273302086
https://utoronto.scholaris.ca/server/api/core/bitstreams/61ddf5f2-15b0-414a-9cdd-eae08497f61e/content
https://pubmed.ncbi.nlm.nih.gov/24895214/
https://pubmed.ncbi.nlm.nih.gov/37401599/
https://www.mdpi.com/2311-5637/8/8/393
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


common route involves the conversion of the Krebs cycle intermediate α-ketoglutarate to 2-

oxoadipate, which is then further metabolized to adipic acid.[3][5]

Signaling Pathway: Biosynthesis of Adipic Acid from α-
Ketoglutarate via 2-Oxoadipate
The following diagram illustrates a metabolic pathway for the production of adipic acid from α-

ketoglutarate, highlighting the central role of 2-oxoadipic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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